rhodamine 6G cation
Overview
Description
C.I. Pigment Red 81, also known as Fast Pink Lake G, is a triarylcarbonium dye . It is a dark pink powder and is used in various applications such as PA inks, PP inks, NC inks, water-based inks, textile printing, offset inks, plastics, rubbers, and industrial paints .
Synthesis Analysis
The synthesis of C.I. Pigment Red 81 involves the condensation of 3-(Ethylamino)-4-methylphenol and Phthalic anhydride. The product is then esterified with ethanol and inorganic acid, followed by a lake change with phosphorus molybdenum acid .Molecular Structure Analysis
The molecular structure of C.I. Pigment Red 81 is based on Xanthene . The molecular formula is C28H31N2O3+ and the molecular weight is 443.56 .Chemical Reactions Analysis
C.I. Pigment Red 81 is slightly soluble in water . It is probably combustible, but flash point data for this chemical are not available . It is known to react with absorbents like mineral-based and clay-based absorbents .Physical and Chemical Properties Analysis
C.I. Pigment Red 81 is a red powder with a specific gravity between 1.80 and 2.20 . It has a bulk volume between 3.0 and 3.5 l/kg, and an average particle size between 100 and 200 nanometers . It has a tinting strength of 95-105%, an oil absorption of 45-55 g/100g, and a heat resistance of 150°C .Scientific Research Applications
Preparation of Pigments on Modified Precipitated Silicas : C.I. Direct Red 81 was used to obtain pigments by attaching it to a modified silica surface. The silica surface was modified with silane coupling agents, and the dye adsorption process was examined along with the physicochemical, structural, and microscopic properties of the modified silicas and the obtained pigments (Binkowski, Jesionowski, & Krysztafkiewicz, 2000).
Toxicology and Carcinogenesis Studies : Toxicology and carcinogenicity studies of C.I. Pigment Red 23, a related compound, were conducted on rats and mice. These studies focused on the compound's effects on survival rates, body weights, and potential carcinogenicity, providing insights into the safety aspects of similar pigments (National Toxicology Program technical report series, 1992).
Optical Properties of Suspensions of Organic and Inorganic Red Pigments : This study involved the optical characterization of various red pigments, including C.I. Pigment Red 101, which shares some characteristics with C.I. Pigment Red 81. It provided important parameters for research and applications of these pigments (Heuer, Niskanen, Klein, & Peiponen, 2011).
Synthesis and Characterization of Novel Pigments Derived from Red Lake C : Research on the synthesis of new pigments derived from Red Lake C, related to C.I. Pigment Red 81, was conducted to identify their chemical nature and physical properties, highlighting potential applications in the inks industry (Abdelmaksoud, Aboaly, & Taleb, 2019).
Effect of Newly Developed Pigments and Ultraviolet Absorbers on the Color Change of Pigmented Silicone Elastomer : This study evaluated the effect of UV stabilizers on color change of pigmented silicone elastomer using various pigments, including red ones. It offers insights into the stability and durability of pigments like C.I. Pigment Red 81 in different applications (Kheur, Kakade, Trevor, Lakha, & Sethi, 2017).
Preparation and Properties of C.I. Pigment Red 170 Modified with Silica Fume : This research on C.I. Pigment Red 170, a compound related to C.I. Pigment Red 81, investigated the modification of the pigment with silica fume to improve properties like color strength, thermal stability, and UV resistance (Zhang, Zhenzhen, Fei, Gu, & Yu, 2016).
Safety and Hazards
C.I. Pigment Red 81 is probably combustible . In case of a spill, the solid spill material should be dampened with water, then transferred to a suitable container . Contaminated clothing and the absorbent paper should be sealed in a vapor-tight plastic bag for eventual disposal . All contaminated surfaces should be washed with a soap and water solution . It is recommended to store this material in a refrigerator .
Properties
IUPAC Name |
[9-(2-ethoxycarbonylphenyl)-6-(ethylamino)-2,7-dimethylxanthen-3-ylidene]-ethylazanium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H30N2O3/c1-6-29-23-15-25-21(13-17(23)4)27(19-11-9-10-12-20(19)28(31)32-8-3)22-14-18(5)24(30-7-2)16-26(22)33-25/h9-16,29H,6-8H2,1-5H3/p+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWWWBRIIGAXLCJ-UHFFFAOYSA-O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC2=C(C=C1C)C(=C3C=C(C(=[NH+]CC)C=C3O2)C)C4=CC=CC=C4C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H31N2O3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
989-38-8 (Parent) | |
Record name | Xanthylium, 9-(2-(ethoxycarbonyl)phenyl)-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatesilicate (1:?) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063022060 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Xanthylium, 9-(2-(ethoxycarbonyl)phenyl)-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatephosphate (1:?) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063022071 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID70872498 | |
Record name | Rhodamine 6G cation | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
443.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
C.i. pigment red 81 is a dark pink powder. (NTP, 1992), Dry Powder | |
Record name | C.I. PIGMENT RED 81 | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20923 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatesilicate (1:?) | |
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Solubility |
1 to 5 mg/mL at 65.3 °F (NTP, 1992) | |
Record name | C.I. PIGMENT RED 81 | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20923 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS No. |
12224-98-5, 47724-48-1, 63022-06-0, 63022-07-1 | |
Record name | C.I. PIGMENT RED 81 | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20923 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | C.I. Pigment Red 81 | |
Source | ChemIDplus | |
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Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Rhodamine 6g cation | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0047724481 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Xanthylium, 9-(2-(ethoxycarbonyl)phenyl)-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatesilicate (1:?) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063022060 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Xanthylium, 9-(2-(ethoxycarbonyl)phenyl)-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatephosphate (1:?) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063022071 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatesilicate (1:?) | |
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Record name | Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatetungstatephosphate | |
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Record name | Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatephosphate (1:?) | |
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Record name | Rhodamine 6G cation | |
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Record name | Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatesilicate | |
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Record name | Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatephosphate | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatetungstatephosphate | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.192 | |
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Record name | RHODAMINE 6G CATION | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/923TYK19HG | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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